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Compound of Interest

Compound Name: Ethyl 6-(difluoromethyl)nicotinate

CAS No.: 1574401-80-1

Cat. No.: B1436229

Get Quote

Ethyl 6-(difluoromethyl)nicotinate is a fluorinated heterocyclic compound of significant

interest to the fields of medicinal chemistry and materials science. It belongs to the class of

nicotinic acid esters, which are prevalent structural motifs in numerous biologically active

molecules. The strategic incorporation of a difluoromethyl (CHF2) group onto the pyridine ring

profoundly alters the molecule's physicochemical properties, including lipophilicity, metabolic

stability, and hydrogen bond donating capacity. This guide provides a comprehensive overview

of the chemical properties, synthesis, reactivity, and potential applications of this valuable

research chemical, offering insights for scientists engaged in drug discovery and novel material

development.

The difluoromethyl group is often employed as a bioisostere for hydroxyl (-OH) or thiol (-SH)

groups. Its unique electronic properties and steric profile can lead to enhanced binding affinity

to biological targets and improved pharmacokinetic profiles. Understanding the fundamental

chemical properties of building blocks like Ethyl 6-(difluoromethyl)nicotinate is therefore

crucial for the rational design of next-generation pharmaceuticals.

Core Chemical and Physical Properties
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The fundamental properties of Ethyl 6-(difluoromethyl)nicotinate are summarized below.

These values, primarily predicted from computational models, provide a baseline for

experimental design.

Property Value Source

CAS Number 1574401-80-1 [1]

Molecular Formula C₉H₉F₂NO₂ [1]

Molecular Weight 201.17 g/mol [1]

Boiling Point 249.2 ± 35.0 °C (Predicted) [1]

Density 1.219 ± 0.06 g/cm³ (Predicted) [1]

pKa (of conjugate acid) -0.41 ± 0.29 (Predicted) [1]
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Caption: Chemical Structure of Ethyl 6-(difluoromethyl)nicotinate.

Synthesis and Reactivity Profile
Synthetic Approach
While specific industrial-scale syntheses are proprietary, a logical and common laboratory-

scale approach involves the esterification of 6-(difluoromethyl)nicotinic acid. This precursor can

be synthesized through various methods, often involving the difluoromethylation of a suitable

pyridine precursor.

A generalized workflow for the final esterification step is the Fischer esterification method.

Experimental Protocol: Fischer Esterification
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 6-(difluoromethyl)nicotinic acid (1.0 eq) in an excess of absolute ethanol

(e.g., 10-20 eq).

Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid

(H₂SO₄) or p-toluenesulfonic acid (TsOH) (e.g., 0.05-0.1 eq).

Heating: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-12

hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: After cooling to room temperature, carefully neutralize the acid catalyst with a

saturated aqueous solution of sodium bicarbonate (NaHCO₃).

Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. The resulting crude product can be purified by

column chromatography on silica gel to yield pure Ethyl 6-(difluoromethyl)nicotinate. A

similar method is described for the synthesis of the parent compound, ethyl nicotinate[2].

Caption: Generalized workflow for the synthesis of the target compound.

Reactivity
Ester Hydrolysis: The ethyl ester group can be readily hydrolyzed back to the parent

carboxylic acid under acidic or basic conditions. This functionality allows the molecule to

potentially act as a pro-drug, where the more polar carboxylic acid is the active form.

Amidation: The ester can react with amines to form the corresponding amides, providing a

route to a diverse library of derivatives for structure-activity relationship (SAR) studies.

Pyridine Ring Reactivity: The pyridine nitrogen is nucleophilic and can be oxidized or

alkylated. However, the electron-withdrawing nature of both the ester and the difluoromethyl

group deactivates the ring towards electrophilic aromatic substitution.

Spectroscopic Characterization
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Detailed spectroscopic analysis is essential for confirming the structure and purity of Ethyl 6-
(difluoromethyl)nicotinate. Below are the expected characteristics.

Technique Expected Features

¹H NMR

- A characteristic triplet signal for the

difluoromethyl proton (-CHF₂) with a coupling

constant (¹JHF) of approximately 50-60 Hz. -

Signals for the three aromatic protons on the

pyridine ring, with splitting patterns dictated by

their positions. - A quartet for the methylene

protons (-OCH₂CH₃) and a triplet for the methyl

protons (-OCH₂CH₃) of the ethyl group.

¹³C NMR

- A triplet signal for the difluoromethyl carbon (-

CHF₂) due to coupling with fluorine. - A signal

for the carbonyl carbon (C=O) of the ester. -

Signals for the aromatic carbons, with their

chemical shifts influenced by the substituents.

For comparison, the parent ethyl nicotinate

shows aromatic signals around 123-153 ppm[3].

- Signals for the two carbons of the ethyl group.

¹⁹F NMR

- A doublet signal for the two equivalent fluorine

atoms, coupled to the single proton of the

difluoromethyl group.

Mass Spec (MS)

- An observable molecular ion peak (M⁺) or,

more commonly in ESI, a protonated molecular

peak ([M+H]⁺) corresponding to the molecular

weight (201.17).

Applications in Research and Drug Development
The true value of Ethyl 6-(difluoromethyl)nicotinate lies in its utility as a versatile building

block for creating more complex molecules with tailored properties.

Bioisosterism: The CHF₂ group serves as a lipophilic hydrogen bond donor and can act as a

bioisosteric replacement for a hydroxyl, thiol, or even an amine group. This substitution can
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enhance cell membrane permeability and improve metabolic stability by blocking sites

susceptible to oxidation.

Scaffold for Medicinal Chemistry: The nicotinic acid core is a "privileged scaffold" found in

numerous approved drugs. By introducing the difluoromethyl group, chemists can

systematically probe the effects of fluorination on biological activity.

Agrochemicals and Materials Science: Fluorinated organic compounds are also pivotal in the

development of modern agrochemicals and functional materials, such as liquid crystals and

polymers.
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Caption: Relationship between structural motifs and their functional roles.

Safety and Handling
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No specific toxicological data for Ethyl 6-(difluoromethyl)nicotinate is publicly available.

Therefore, it must be handled with care, assuming it is hazardous. Safety information for

analogous compounds, such as the parent molecule ethyl nicotinate and the related methyl 6-
(difluoromethyl)nicotinate, provides a useful surrogate for risk assessment.

Ethyl nicotinate is considered a hazardous substance that can cause respiratory and skin

irritation, with a risk of serious eye damage[4][5].

Methyl 6-(difluoromethyl)nicotinate is classified with GHS hazard statements indicating it

is harmful if swallowed and causes skin, eye, and respiratory irritation[6].

Based on these analogs, the following precautions are recommended:

Hazard Class GHS Pictogram Signal Word
Precautionary
Statements

Acute Toxicity, Oral GHS07 Warning
Harmful if swallowed.

(H302)

Skin Irritation GHS07 Warning
Causes skin irritation.

(H315)

Eye Irritation GHS07 Warning
Causes serious eye

irritation. (H319)

Respiratory Irritation GHS07 Warning
May cause respiratory

irritation. (H335)

Handling Recommendations:

Use only in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, chemical-resistant gloves, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.
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Conclusion
Ethyl 6-(difluoromethyl)nicotinate is a high-value synthetic intermediate whose utility stems

from the unique combination of a biologically relevant pyridine core and the property-

modulating difluoromethyl group. Its predictable reactivity at the ester position allows for

straightforward derivatization, while the CHF₂ group offers a powerful tool for chemists to fine-

tune the pharmacokinetic and pharmacodynamic properties of lead compounds. As the

demand for more sophisticated and effective small molecules continues to grow, the

importance of fluorinated building blocks like this one in the toolbox of the research scientist is

undeniable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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